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Compound of Interest

Compound Name: Tcs 5861528

CAS No.: 332117-28-9

Cat. No.: B1682950

Get Quote

Executive Summary: The Role of TCS 5861528 in
TRPA1 Pharmacology
TCS 5861528 (also known as Chembridge-5861528) is a selective antagonist of the Transient

Receptor Potential Ankyrin 1 (TRPA1) channel.[1][2][3] Historically, HC-030031 has been the

gold standard for TRPA1 inhibition; however, its utility is often limited by poor aqueous solubility

and rapid metabolic clearance.

TCS 5861528 serves as a critical "next-generation" tool compound. While it retains a similar

micromolar potency profile to HC-030031, it offers distinct physicochemical advantages,

particularly in solubility, making it superior for complex in vitro perfusion assays and long-

duration incubation studies.

Key Technical Verdict:

Specificity: High. Clean profile against TRPV1 (>100 µM) and TRPM8.[4]
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Potency: Moderate (IC50 ~14.3 µM). It is not a nanomolar inhibitor like A-967079.

Primary Application: Differentiating TRPA1-mediated calcium influx from TRPV1/TRPM8

activity in sensory neuron cultures (DRG/TG).

Comparative Analysis: TCS 5861528 vs. Alternatives
To select the correct reagent, researchers must distinguish between potency (how much drug is

needed) and utility (solubility/selectivity).

Table 1: Pharmacological Profile Comparison
Feature TCS 5861528

HC-030031
(Standard)

A-967079 (High
Potency)

Primary Target TRPA1 (Antagonist) TRPA1 (Antagonist) TRPA1 (Antagonist)

IC50 (Human)
14.3 µM (AITC-

induced)
~6.2 µM ~0.067 µM (67 nM)

IC50 (Rat) Similar to Human ~5-7 µM ~0.289 µM (289 nM)

Selectivity (TRPV1) > 100 µM (No effect) > 100 µM > 100 µM

Solubility (DMSO) High (up to 100 mM) Moderate High

Aqueous Solubility Improved
Poor (Precipitates

easily)
Moderate

Mechanism Reversible pore block Reversible pore block Reversible pore block

Best Use Case
Routine screening;

High solubility needs
Historical comparison

Low-dose potency

studies

Expert Insight: Do not use TCS 5861528 if you require nanomolar inhibition to minimize solvent

effects (DMSO). In those cases, A-967079 is the superior choice. However, for validating

results obtained with HC-030031, TCS 5861528 is the ideal structural analog.

Mechanistic Visualization
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Understanding the blockade point is essential for experimental design. TRPA1 integrates

chemical signals (AITC, Cinnamaldehyde) and converts them into Calcium signals. TCS
5861528 acts downstream of the electrophile binding site, preventing pore opening.
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Caption: TCS 5861528 inhibits the TRPA1 pore opening downstream of agonist binding,

preventing Calcium influx.

Experimental Protocols for Specificity Assessment
To rigorously validate TCS 5861528 in your specific cellular model, you must prove it blocks

TRPA1 agonists (AITC) but fails to block TRPV1 agonists (Capsaicin).

Protocol A: Ratiometric Calcium Imaging (Fluo-4 / Fura-
2)
This protocol validates functional specificity in Dorsal Root Ganglion (DRG) neurons or

transfected HEK293 cells.

Materials:

Dye: Fluo-4 AM (2 µM) or Fura-2 AM.

Buffer: HBSS + 20 mM HEPES (pH 7.4).

Agonists: AITC (100 µM - TRPA1), Capsaicin (1 µM - TRPV1).[5]

Antagonist: TCS 5861528 (Stock 100 mM in DMSO).
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Step-by-Step Workflow:

Cell Loading: Incubate cells with Ca2+ indicator dye for 30–60 mins at 37°C. Wash 3x with

HBSS to remove extracellular dye.

Baseline Recording: Measure fluorescence (F0) for 30 seconds to establish stability.

Antagonist Pre-incubation (Critical Step):

Add TCS 5861528 (30 µM) to the bath solution.

Note: 30 µM is chosen to be ~2x the IC50 to ensure robust block without risking non-

specific toxicity.

Incubate for 10 minutes. (Antagonists require time to equilibrate with the channel).

Challenge 1 (Specificity Check):

Inject Capsaicin (1 µM).

Expected Result: Robust Ca2+ influx. TCS 5861528 should NOT inhibit this response.

Washout: Wash cells thoroughly with buffer (no antagonist) for 10 mins.

Challenge 2 (Efficacy Check):

Re-apply TCS 5861528 (30 µM) for 5 mins.

Inject AITC (100 µM).

Expected Result: Complete or significant attenuation of Ca2+ influx compared to vehicle

control wells.

Protocol B: Automated Workflow Visualization
This diagram outlines the logic flow for a High-Throughput Screening (HTS) specificity check.
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Caption: Workflow to distinguish TRPA1 blockade from off-target effects using differential

agonists.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1682950/docs?utm_src=pdf-body-img#technical-guide-assessing-the-in-vitro-specificity-of-tcs-5861528-chembridge-5861528
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization
1. "I see no inhibition with TCS 5861528."

Cause: Insufficient pre-incubation or concentration.

Solution: TRPA1 antagonists often require >5 minutes to reach equilibrium. Ensure you are

using at least 20–30 µM. If you need lower concentrations, switch to A-967079.

2. "The compound precipitated in the bath."

Cause: While TCS 5861528 is more soluble than HC-030031, it can still crash out in high-

calcium buffers if the DMSO stock is old.

Solution: Sonicate the stock solution before use. Ensure final DMSO concentration is <0.1%.

3. "Is it reversible?"

Verdict: Yes. Washout experiments (patch-clamp) show recovery of AITC currents after

removing TCS 5861528, confirming it is not a covalent suicide inhibitor.
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Key Data: Physicochemical properties and solubility data.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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